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Compound of Interest

Compound Name: Norbolethone

Cat. No.: B1663206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Norbolethone, a potent synthetic anabolic steroid. Due to its toxicological profile,

which led to its discontinuation for marketing, stringent adherence to these guidelines is

paramount to ensure personnel safety and regulatory compliance. Norbolethone is classified

as a DEA Schedule III controlled substance, indicating a potential for abuse and requiring

specific record-keeping and disposal procedures.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Norbolethone is provided in the

table below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1663206?utm_src=pdf-interest
https://www.benchchem.com/product/b1663206?utm_src=pdf-body
https://www.benchchem.com/product/b1663206?utm_src=pdf-body
https://www.benchchem.com/product/b1663206?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name
(17α)-(±)-13-Ethyl-17-hydroxy-18,19-dinorpregn-

4-en-3-one

Synonyms Genabol, Wy-3475

Molecular Formula C₂₁H₃₂O₂

Molecular Weight 316.48 g/mol

Appearance Crystals from alcohol

Melting Point 144-145°C

Solubility Practically insoluble in water

Toxicity Data
The available acute toxicity data for Norbolethone is summarized below. It is important to note

that comprehensive toxicological data for Norbolethone is limited due to its status as a non-

marketed compound. The provided LD₅₀ value should be interpreted with caution and

underscores the need for rigorous safety precautions.

Test Species Route Value

LD₅₀ Mouse Oral >5010 mg/kg[1]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of personal

protective equipment. However, for handling Norbolethone powder, the following minimum

PPE is required:
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PPE Category Specification Rationale

Hand Protection
Two pairs of powder-free nitrile

gloves

Prevents skin contact and

absorption. Double-gloving

provides additional protection

in case of a tear in the outer

glove.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from airborne

particles and potential

splashes.

Respiratory Protection
A NIOSH-approved N95 or

higher-rated respirator

Essential for handling powders

to prevent inhalation of this

potent compound.

Body Protection
A disposable, low-permeability

lab coat or gown

Protects skin and clothing from

contamination. Should be

changed immediately if

contaminated.

The following diagram illustrates the logical workflow for selecting the appropriate PPE when

handling Norbolethone.
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Risk Assessment

PPE Selection

Handling Norbolethone Powder?

Weighing or manipulating powder?

Double Nitrile Gloves

Yes

Safety Goggles

N95 Respirator

Disposable Gown

Click to download full resolution via product page

Caption: PPE selection workflow for handling Norbolethone powder.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedures is mandatory when working with Norbolethone to

minimize exposure risk.
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Designated Area: All work with Norbolethone powder must be conducted in a designated

area, such as a certified chemical fume hood or a powder containment hood. The area

should be clearly marked with a warning sign indicating the presence of a potent compound.

Decontamination: Before starting any work, decontaminate the work surface with an

appropriate solvent.

Weighing:

Perform all weighing operations within the containment hood.

Use a dedicated set of weighing tools (spatulas, weigh boats).

To minimize aerosol generation, carefully handle the powder.

Solution Preparation:

If preparing solutions, add the solvent to the container with the pre-weighed

Norbolethone powder slowly to avoid splashing.

Keep the container covered as much as possible during dissolution.

Post-Handling Decontamination:

After handling, decontaminate all surfaces and equipment with a suitable solvent.

Carefully remove and dispose of PPE as outlined in the disposal plan.

Wash hands thoroughly with soap and water.

Disposal Plan: Step-by-Step Procedures
As a DEA Schedule III controlled substance, the disposal of Norbolethone must be conducted

in accordance with federal and institutional regulations.

Segregation and Labeling:
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All waste contaminated with Norbolethone (e.g., gloves, weigh boats, pipette tips) must

be segregated from regular laboratory waste.

Place contaminated waste in a clearly labeled, sealed, and puncture-resistant container.

The label should indicate "Hazardous Waste: Norbolethone".

Unused or Expired Material:

Unused or expired Norbolethone must be disposed of as a controlled substance. Do not

dispose of it in the regular trash or down the drain.

Contact Environmental Health and Safety (EHS):

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of Norbolethone waste.

Record Keeping:

Maintain meticulous records of Norbolethone usage and disposal, as required by the

DEA for Schedule III substances. This includes the date, amount used, and the name of

the individual who used it.

Reverse Distributor:

For larger quantities of expired or unwanted Norbolethone, a DEA-registered reverse

distributor must be used for disposal.[2][3][4][5] Your EHS office can assist in coordinating

this process. The transfer of Schedule III substances to a reverse distributor requires

specific invoicing and documentation.[5]

By strictly following these safety and logistical guidelines, researchers can mitigate the risks

associated with handling the potent and controlled substance, Norbolethone, ensuring a safe

laboratory environment for all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.drugfuture.com/chemdata/norbolethone.html
https://research-compliance.umich.edu/dispose-controlled-substances
https://www.purdue.edu/ehps/rem/laboratory/hazmat/dea.html
https://www.purdue.edu/ehps/rem/laboratory/hazmat/dea.html
https://www.k-state.edu/safety/docs/controlled_substance.pdf
https://ehs.tcu.edu/waste-environmental/controlled-substance-waste.php
https://www.benchchem.com/product/b1663206#personal-protective-equipment-for-handling-norbolethone
https://www.benchchem.com/product/b1663206#personal-protective-equipment-for-handling-norbolethone
https://www.benchchem.com/product/b1663206#personal-protective-equipment-for-handling-norbolethone
https://www.benchchem.com/product/b1663206#personal-protective-equipment-for-handling-norbolethone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663206?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

